Cas no 1805305-47-8 (5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805305-47-8
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4813211
• Update Time: 2025-07-02

5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7F3N2O5/c1-4-3-13-8(19-9(10,11)12)7(14(17)18)5(4)2-6(15)16/h3H,2H2,1H3,(H,15,16)
• InChI Key： DIAVFBLLDBCYPK-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(CC(=O)O)C(C)=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 105

Additional information on 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805305-47-8)

5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid, identified by its CAS number 1805305-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a methyl group, a nitro group, a trifluoromethoxy group, and an acetic acid moiety, contributes to its unique chemical properties and potential applications.

The structural configuration of 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The nitro group, in particular, is known for its reactivity and ability to participate in nucleophilic substitution reactions, while the trifluoromethoxy group introduces electron-withdrawing effects that can influence the electronic properties of the molecule. These features make it a versatile building block for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that modifications to the pyridine core can significantly alter biological activity, making these compounds attractive candidates for further investigation. The acetic acid functionality in 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid further enhances its utility as a precursor in medicinal chemistry, as carboxylic acids are commonly used in the synthesis of esters, amides, and other bioactive molecules.

One of the most compelling aspects of this compound is its role in the development of novel agrochemicals. Pyridine-based compounds have been widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The specific arrangement of functional groups in 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid may contribute to its efficacy as a precursor for such products, offering farmers and agricultural researchers a promising tool for enhancing crop protection strategies.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid, making it more accessible for industrial applications. Techniques such as catalytic hydrogenation and fluorochemical transformations have been employed to optimize the synthesis pathway, reducing costs and improving yields. These improvements are crucial for ensuring that researchers and manufacturers can access sufficient quantities of this compound for their respective projects.

The biological activity of 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid has also been explored in preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymatic targets relevant to human health. For instance, studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammation and pain pathways. Such findings underscore the importance of this molecule as a scaffold for developing next-generation therapeutics.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate metabolic stability and bioavailability. In drug design, introducing fluorine atoms can enhance binding affinity to biological targets while also improving resistance to metabolic degradation. This characteristic makes 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid an appealing candidate for further exploration in medicinal chemistry.

In conclusion, 5-Methyl-3-nitro-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1805305-47-8) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile make it a valuable intermediate for synthetic chemists and researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global challenges in healthcare and agriculture.